Methyl 2-chloro-4-fluorobenzoate
Cat. No. B1362079
Key on ui cas rn:
85953-29-3
M. Wt: 188.58 g/mol
InChI Key: YZDLPZNWBRBZMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04670046
Procedure details
2-Chloro-4-fluorophenol (83.4 g) was added to a solution of sodum hydroxide (27.7 g) in water (450 ml), and methyl chloroformate (69.2 g) was dropwise added thereto at a temperature below 10° C. Precipitated crystals were collected by filtration and washed with water to give methyl(2-chloro-4-fluorophenyl)formate (134.8 g). M.P., 69°-71° C.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1O.[OH-].Cl[C:12]([O:14][CH3:15])=[O:13]>O>[CH3:15][O:14][C:12]([C:3]1[CH:4]=[CH:5][C:6]([F:8])=[CH:7][C:2]=1[Cl:1])=[O:13]
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Inputs
Step One
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Name
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Quantity
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83.4 g
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Type
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reactant
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Smiles
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ClC1=C(C=CC(=C1)F)O
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Name
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Quantity
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27.7 g
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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69.2 g
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Type
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reactant
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Smiles
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ClC(=O)OC
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Name
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Quantity
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450 mL
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was dropwise added
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CUSTOM
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Type
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CUSTOM
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Details
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at a temperature below 10° C
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CUSTOM
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Type
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CUSTOM
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Details
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Precipitated crystals
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FILTRATION
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Type
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FILTRATION
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|
Details
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were collected by filtration
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WASH
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Type
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WASH
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Details
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washed with water
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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COC(=O)C1=C(C=C(C=C1)F)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 134.8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 125.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
